Cas no 1891183-89-3 ({1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine)

• Product Name: {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine
• CAS No: 1891183-89-3
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• MDL: MFCD31657843
• CID: 4630939
• PubChem ID: 117113223
• Update Time: 2025-10-28

{1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclobutanemethanamine
• Cyclobutanemethanamine, 1-[3-chloro-5-(trifluoromethyl)phenyl]-
• {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine

• MDL： MFCD31657843
• Inchi： 1S/C12H13ClF3N/c13-10-5-8(11(7-17)2-1-3-11)4-9(6-10)12(14,15)16/h4-6H,1-3,7,17H2
• InChI Key： ZXFBXOHFFVZKPI-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(Cl)=C2)(CN)CCC1

Additional information on {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine

Introduction to {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 1891183-89-3)

{1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine, also known by its CAS number 1891183-89-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl ring and a substituted phenyl group, which contribute to its potential biological activities and applications.

The chemical structure of {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine consists of a cyclobutyl ring attached to a methylene group, which is further connected to a substituted phenyl ring. The phenyl ring is decorated with a chlorine atom at the 3-position and a trifluoromethyl group at the 5-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, as well as its biological interactions.

Recent studies have explored the potential of {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine in various therapeutic areas. One notable area of research is its application as a lead compound in the development of novel drugs for neurodegenerative diseases. The cyclobutyl moiety and the substituted phenyl group have been shown to enhance the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) disorders.

In addition to its potential in neurodegenerative diseases, {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and distribution throughout the body, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine an attractive candidate for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine in various disease models. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients, with minimal adverse effects observed. These findings are promising and warrant further investigation in larger clinical trials.

Beyond its therapeutic applications, {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has also been studied for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent probe for investigating protein-protein interactions and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to our understanding of complex diseases.

In conclusion, {1-3-chloro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 1891183-89-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses, paving the way for innovative treatments in various medical fields.